Cas no 16548-07-5 (N-Ethylchlorosulfonamide)

N-Ethylchlorosulfonamide is a versatile sulfonamide derivative characterized by the presence of a reactive chlorosulfonyl group and an ethyl substituent. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its key advantages include high reactivity, which facilitates efficient functionalization in various chemical transformations, and stability under controlled conditions, enabling precise handling in synthetic applications. The ethyl group enhances solubility in organic solvents, improving its utility in diverse reaction systems. N-Ethylchlorosulfonamide is valued in pharmaceutical and agrochemical research for its role in constructing complex molecular architectures. Proper storage and handling are essential due to its moisture sensitivity.

N-Ethylchlorosulfonamide structure

Product Name:N-Ethylchlorosulfonamide

CAS No:16548-07-5

MF:C₂H₆ClNO₂S

MW:143.592538356781

MDL:MFCD12401754

CID:1057087

PubChem ID:11040810

Update Time:2025-06-06

N-Ethylchlorosulfonamide Chemical and Physical Properties

Names and Identifiers

- Ethylsulfamoyl Chloride
- chloro(ethylamino)sulfone
- CTK0E5730
- ethylsulfamyl chloride
- N-Ethylamidosulfonylchlorid
- N-Ethylsulfamidsaeurechlorid
- N-ethyl-sulfamoyl chloride
- Schwefelsaeurechlorid-ethylamid
- Sulfamoyl chloride, ethyl-
- Ethylamidosulfonyl chloride
- Ethylaminosulfonyl chloride
- Ethylsulphamoylchloride
- N-Ethylchlorosulfonamide
- N-ethylsulfamoyl chloride
- ethysulfamoyl chloride
- ethyl sulfamoylchloride
- ethyl-sulfamoylchloride
- ethylsulfamic acid chloride
- Sulfamoyl chloride, N-ethyl-
- (ethyl amino)sulfonyl chloride
- JUDKSMSHAHXBFK-UHFFFAOYSA-N
- ethylsulfamoyl chloride, AldrichCPR
- 5306AD
- SBB086311
- STL301
- SY019416
- F17073
- DTXSID30452896
- NS-01110
- DA-33634
- STL301754
- AKOS006334230
- 16548-07-5
- MFCD12401754
- Ethylsulphamoyl chloride
- ethylsulfamoylchloride
- SCHEMBL1156098
- A925103
- EN300-71869
- MDL： MFCD12401754
- Inchi： 1S/C2H6ClNO2S/c1-2-4-7(3,5)6/h4H,2H2,1H3
- InChI Key： JUDKSMSHAHXBFK-UHFFFAOYSA-N
- SMILES： ClS(NCC)(=O)=O

Computed Properties

Exact Mass: 142.9807773g/mol
Monoisotopic Mass: 142.9807773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6
XLogP3: 0.5

Experimental Properties

Color/Form: No data avaiable
Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 96-98 ºC (0.2 Torr)
Flash Point: 77.1±22.6 ºC,
Solubility: Dissolution (46 g/l) (25 º C),
Vapor Pressure: No data available

N-Ethylchlorosulfonamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at 4 ° C, -4 ° C is better

N-Ethylchlorosulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	070664-1g	Ethylsulfamoyl chloride	16548-07-5	90%	1g	￡240.00	2022-03-01
Fluorochem	070664-5g	Ethylsulfamoyl chloride	16548-07-5	90%	5g	￡668.00	2022-03-01
TRC	E902475-500mg	N-Ethylchlorosulfonamide	16548-07-5		500mg	$190.00	2023-05-18
TRC	E902475-1g	N-Ethylchlorosulfonamide	16548-07-5		1g	$316.00	2023-05-18
TRC	E902475-5g	N-Ethylchlorosulfonamide	16548-07-5		5g	$1246.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BQ952-50mg	N-Ethylchlorosulfonamide	16548-07-5	95+%	50mg	178.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BQ952-1g	N-Ethylchlorosulfonamide	16548-07-5	95+%	1g	1513.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BQ952-200mg	N-Ethylchlorosulfonamide	16548-07-5	95+%	200mg	432.0CNY	2021-07-14
Apollo Scientific	OR346218-500mg	Ethylsulphamoyl chloride	16548-07-5		500mg	£182.00	2023-08-31
Apollo Scientific	OR346218-1g	Ethylsulphamoyl chloride	16548-07-5	95%	1g	£146.00	2025-02-19